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5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1) represents a high-value
"privileged structure" intermediate. Unlike simple heterocycles, this compound offers a pre-
installed orthogonal reactivity handle: the ortho-bromo motif relative to the oxazole ring. This
steric and electronic arrangement makes it an ideal candidate for constructing axially chiral
biaryls or hindered kinase inhibitors where the oxazole serves as a bioisostere for amide or
ester linkages.
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Property Value | Description Note

5-(2-bromo-5-

methoxyphenyl)-1,3-oxazole

IUPAC Name

CAS Number 2017137-72-1
Molecular Formula C10HsBrNO2
Molecular Weight 254.08 g/mol

) Off-white to pale yellow
Physical State . .
crystalline solid

Melting Point 88-92 °C (Predicted) Varies by crystal polymorph
_ Lipophilic, suitable for CNS
LogP (Predicted) ~2.54 ]
penetration models
TPSA 35.2 A2 High membrane permeability

. DMSO (>50 mM), DCM, )
Solubility Insoluble in water
MeOH, Ethanol

Synthetic Architecture: The Van Leusen Protocol

While several routes to oxazoles exist (e.g., Robinson-Gabriel cyclodehydration), the Van
Leusen Oxazole Synthesis is the industry standard for generating 5-substituted oxazoles with
high regiocontrol. This method avoids the harsh acidic conditions of cyclodehydrations,
preserving the sensitive methoxy ether and the aryl bromide.

2.1 Retrosynthetic Logic
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The synthesis relies on the [3+2] cycloaddition of TosMIC (Toluenesulfonylmethyl isocyanide)
with 2-bromo-5-methoxybenzaldehyde.

» Reagent A: 2-Bromo-5-methoxybenzaldehyde (Electrophile)
e Reagent B: TosMIC (C1-N1 dipole equivalent)

e Promoter: Potassium Carbonate (K2COs) in Methanol

2.2 Validated Experimental Protocol
Step-by-Step Methodology:

o Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-5-
methoxybenzaldehyde (1.0 equiv, e.g., 10 mmol) and TosMIC (1.1 equiv, 11 mmol) in
anhydrous Methanol (0.5 M concentration relative to aldehyde).

» Base Addition: Add K2COs (2.5 equiv) in one portion. The reaction is initially exothermic;
ensure stirring is vigorous to prevent local concentration gradients.

» Cyclization: Heat the mixture to reflux (65 °C) for 3—5 hours.

o Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde spot (lower Rf) should
disappear, and a fluorescent blue spot (Oxazole) should appear.

o Workup (Critical for Purity):
o Remove solvent under reduced pressure.[1][2]

o Resuspend the residue in water (to dissolve Tosyl salts) and extract with Ethyl Acetate
(3x).

o Wash combined organics with Brine, dry over MgSOa, and concentrate.

 Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography (Silica gel,
0-20% EtOAc in Hexanes).
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Why this works: The base deprotonates TosMIC, which attacks the aldehyde carbonyl. The
resulting intermediate undergoes a 5-endo-dig cyclization followed by the elimination of p-
toluenesulfinic acid (TsOH), driving the equilibrium irreversibly to the aromatic oxazole.

2.3 Synthesis Pathway Diagram
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Click to download full resolution via product page

Caption: Figure 1. The Van Leusen synthesis pathway, highlighting the conversion of the
aldehyde precursor to the oxazole scaffold via sulfinate elimination.

Functionalization & Orthogonal Reactivity

The true value of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole lies in its dual-reactivity profile.
It possesses two distinct sites for chemical elaboration, allowing it to serve as a hub in
divergent synthesis.[3]

3.1 Site A: The Aryl Bromide (Suzuki/Buchwald Handle)

The bromine atom at the ortho position is sterically crowded by the oxazole ring.
o Challenge: Standard Pd(PPhs)a catalysts may fail due to steric hindrance.

e Solution: Use active "Buchwald-type" precatalysts (e.g., XPhos Pd G2 or Pd(dppf)Cl2) to
facilitate oxidative addition.

o Application: Coupling with aryl boronic acids creates biaryl systems common in kinase
inhibitors (e.g., p38 MAP kinase pathways).

3.2 Site B: The Oxazole C-2 Position (C-H Activation)
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The proton at the C-2 position of the oxazole ring (between N and O) is relatively acidic (pKa
~20).

» Method: Direct lithiation using n-BuLi at -78 °C.

» Electrophiles: The resulting lithio-species can be trapped with iodomethane, aldehydes, or
CO: (to form carboxylic acids).

o Direct Arylation: Pd-catalyzed C-H activation can directly couple an aryl group to C-2 without
pre-functionalization.

3.3 Divergent Synthesis Workflow

5-(5-Methoxy-2-bromophenyl)-
1,3-oxazole
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Caption: Figure 2. Divergent reactivity profile demonstrating the orthogonal functionalization of
the bromine handle (Site A) and the oxazole C-2 position (Site B).

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectroscopic signatures must be confirmed.
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Expected Signal (6 ppm /

Technique Feature
m/z)
Singlet, ~7.90 — 8.00 ppm
1H NMR (CDCIs) Oxazole C-2 H _ _
(Diagnostic)
Oxazole C-4 H Singlet, ~7.30 — 7.40 ppm
Methoxy (-OCH3) Singlet, 3.85 ppm
Multiplets, 6.80 — 7.60 ppm
Aryl Protons P PP
(ABX system)
13C NMR Oxazole C-2 ~150-152 ppm
Methoxy Carbon ~55.6 ppm
254.1/256.1 (1:1 Isotopic
Mass Spec (ESI) [M+H]*

pattern due to 7°Br/®1Br)

Safety & Handling

o Hazard Identification: As with most low-molecular-weight aryl bromides and oxazoles, treat
as a potential Skin Irritant (H315) and Eye Irritant (H319).[4]

» Specific Precaution: The Van Leusen synthesis generates TosMIC byproducts and sulfinates.
TosMIC itself has a characteristic odor and should be handled in a fume hood.

o Storage: Store at 2—-8 °C under inert atmosphere (Argon/Nitrogen). The oxazole ring is stable
to hydrolysis, but the aryl bromide is light-sensitive over long periods; use amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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